Cas no 72216-56-9 ([1,1'-Biphenyl]-2,2'-diol, 3,3'-di-2-propenyl-)

[1,1'-Biphenyl]-2,2'-diol, 3,3'-di-2-propenyl- structure
72216-56-9 structure
Product Name:[1,1'-Biphenyl]-2,2'-diol, 3,3'-di-2-propenyl-
CAS No:72216-56-9
MF:C18H18O2
MW:266.334325313568
CID:544306
PubChem ID:11858018
Update Time:2025-04-19

[1,1'-Biphenyl]-2,2'-diol, 3,3'-di-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,2'-diol, 3,3'-di-2-propenyl-
    • 2-(2-hydroxy-3-prop-2-enylphenyl)-6-prop-2-enylphenol
    • CHEMBL182529
    • 72216-56-9
    • SCHEMBL1258090
    • 2-allyl-6-(3-allyl-2-hydroxy-phenyl)phenol
    • DTXSID90474453
    • BDBM50419027
    • Inchi: 1S/C18H18O2/c1-3-7-13-9-5-11-15(17(13)19)16-12-6-10-14(8-4-2)18(16)20/h3-6,9-12,19-20H,1-2,7-8H2
    • InChI Key: OUQOELSQUKETGS-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1C1C=CC=C(CC=C)C=1O)CC=C

Computed Properties

  • Exact Mass: 266.13074
  • Monoisotopic Mass: 266.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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